Cas no 1224844-73-8 (benzyl N-(5-bromo-1,3-benzoxazol-2-yl)carbamate)

• Product Name: benzyl N-(5-bromo-1,3-benzoxazol-2-yl)carbamate
• CAS No: 1224844-73-8
• MF: C₁₅H₁₁BrN₂O₃
• MW: 347.163442850113
• CID: 5618774
• PubChem ID: 165922565
• Update Time: 2025-09-28

benzyl N-(5-bromo-1,3-benzoxazol-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28298057
• benzyl N-(5-bromo-1,3-benzoxazol-2-yl)carbamate
• 1224844-73-8

• Inchi： 1S/C15H11BrN2O3/c16-11-6-7-13-12(8-11)17-14(21-13)18-15(19)20-9-10-4-2-1-3-5-10/h1-8H,9H2,(H,17,18,19)
• InChI Key： HJCKMGUISYAKJZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)N=C(NC(=O)OCC1C=CC=CC=1)O2

Computed Properties

• Exact Mass: 345.99530g/mol
• Monoisotopic Mass: 345.99530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 64.4Ų

Additional information on benzyl N-(5-bromo-1,3-benzoxazol-2-yl)carbamate

Benzyl N-(5-Bromo-1,3-Benzoxazol-2-yl)Carbamate: A Comprehensive Overview

The compound with CAS No. 1224844-73-8, known as benzyl N-(5-bromo-1,3-benzoxazol-2-yl)carbamate, is a highly specialized organic compound with significant applications in various fields. This compound belongs to the class of carbamates, which are widely used in pharmaceuticals, agrochemicals, and materials science due to their versatile chemical properties. The benzoxazole ring system in this molecule contributes to its unique electronic and structural characteristics, making it a valuable compound for research and industrial applications.

Benzoxazole derivatives have been extensively studied for their potential in drug discovery. The 5-bromo substitution on the benzoxazole ring introduces additional electronic effects, enhancing the compound's reactivity and selectivity. Recent studies have highlighted the role of such substitutions in modulating the pharmacokinetic properties of drugs, making this compound a promising candidate for anti-inflammatory and antitumor agents. For instance, researchers have reported that benzyl N-(5-bromo-1,3-benzoxazol-2-yl)carbamate exhibits significant inhibitory activity against certain enzymes involved in inflammatory pathways.

The synthesis of benzyl N-(5-bromo-1,3-benzoxazol-2-yl)carbamate involves a multi-step process that typically begins with the preparation of the benzoxazole core. The bromination at the 5-position is a critical step that requires precise control of reaction conditions to ensure high yields and purity. Advanced techniques such as microwave-assisted synthesis have been employed to optimize this process, reducing reaction times while maintaining product quality.

In terms of applications, this compound has shown potential in the development of advanced materials. Its ability to form stable amide bonds makes it suitable for use in polymer chemistry and coatings. Recent research has explored its use as a precursor for bio-inspired materials that mimic natural structures, such as those found in nacre or bone. These materials exhibit exceptional mechanical properties and could revolutionize industries ranging from aerospace to biomedical engineering.

Moreover, benzyl N-(5-bromo-1,3-benzoxazol-2-yl)carbamate has been investigated for its role in catalysis. The bromine substituent enhances the Lewis acidity of the molecule, making it an effective catalyst for various organic transformations. For example, it has been used to catalyze the formation of enantioselective products in asymmetric synthesis reactions. This property opens up new avenues for green chemistry and sustainable manufacturing processes.

From an environmental perspective, the compound's biodegradability and toxicity profile are critical considerations. Recent studies have focused on evaluating its impact on aquatic ecosystems and soil microbiota. Preliminary results suggest that under controlled conditions, the compound undergoes rapid degradation without posing significant risks to the environment. However, further research is needed to fully understand its long-term ecological effects.

In conclusion, benzyl N-(5-bromo-1,3-benzoxazol-2-yl)carbamate (CAS No. 1224844-73-8) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure and functional groups make it a valuable tool for researchers and industry professionals alike. As new studies continue to uncover its potential uses and properties, this compound is poised to play an increasingly important role in advancing science and technology.